Cas no 13260-91-8 (H-Ala-Tyr-Oet Hydrochloride)

• Product Name: H-Ala-Tyr-Oet Hydrochloride
• CAS No: 13260-91-8
• MF: C₁₄H₂₁ClN₂O₄
• MW: 316.780543088913
• CID: 899136
• Update Time: 2025-04-23

H-Ala-Tyr-Oet Hydrochloride Chemical and Physical Properties

Names and Identifiers

• h-ala-tyr-oet hcl
• H-Ala-Tyr-OEt · HCl
• L-ALANYL-L-TYROSINE ETHYLESTER HYDROCHLORIDE
• H-Ala-Tyr-OEt
• N-L-Alanyl-L-tyrosin-aethylester,Hydrochlorid
• N-L-alanyl-L-tyrosine ethyl ester,hydrochloride
• L-ALANYL-L-TYROSINE ETHYL ESTER HYDROCHLORIDE
• H-Ala-Tyr-Oet Hydrochloride

• Inchi： 1S/C14H20N2O4.ClH/c1-3-20-14(19)12(16-13(18)9(2)15)8-10-4-6-11(17)7-5-10;/h4-7,9,12,17H,3,8,15H2,1-2H3,(H,16,18);1H/t9-,12-;/m0./s1
• InChI Key： IRILGEJGARIVDP-CSDGMEMJSA-N
• SMILES： [C@H](C(=O)OCC)(NC(=O)[C@@H](N)C)CC1C=CC(O)=CC=1.Cl

Computed Properties

• Exact Mass: 316.11900

Experimental Properties

• PSA: 101.65000
• LogP: 2.22300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-Ala-Tyr-Oet Hydrochloride

H-Ala-Tyr-OEt HCl: A Comprehensive Overview

The compound with CAS No. 13260-91-8, commonly referred to as H-Ala-Tyr-OEt HCl, is a significant molecule in the field of peptide chemistry and pharmacology. This compound is a hydrochloride salt of a dipeptide derivative, specifically composed of alanine (Ala) and tyrosine (Tyr), with an ethoxy (OEt) group attached to the tyrosine residue. The structure of H-Ala-Tyr-OEt HCl has been extensively studied, and its properties make it a valuable compound in various research and therapeutic applications.

Recent advancements in peptide synthesis have allowed for the precise characterization of H-Ala-Tyr-OEt HCl. Researchers have utilized advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm its molecular structure and purity. These studies have highlighted the importance of stereochemistry in determining the biological activity of this compound. The ethoxy group attached to the tyrosine residue plays a crucial role in modulating the molecule's solubility and bioavailability, making it an attractive candidate for drug delivery systems.

The synthesis of H-Ala-Tyr-OEt HCl involves a multi-step process that includes peptide bond formation, protection/deprotection strategies, and final salt formation with hydrochloric acid. Recent research has focused on optimizing these steps to improve yield and reduce impurities. For instance, the use of microwave-assisted synthesis has been shown to significantly accelerate the reaction process while maintaining product quality. This approach not only enhances efficiency but also aligns with green chemistry principles by minimizing waste and energy consumption.

In terms of biological activity, H-Ala-Tyr-OEt HCl has demonstrated potential in several therapeutic areas. Preclinical studies have shown that this compound exhibits antioxidant properties, which could be beneficial in treating conditions associated with oxidative stress, such as neurodegenerative diseases. Additionally, its ability to modulate cellular signaling pathways makes it a promising candidate for anti-inflammatory therapies. Recent findings from in vitro experiments suggest that H-Ala-Tyr-OEt HCl can inhibit pro-inflammatory cytokines, offering a novel approach to managing chronic inflammatory disorders.

The pharmacokinetic profile of H-Ala-Tyr-OEt HCl has also been a focal point of recent investigations. Studies conducted in animal models reveal that this compound has favorable absorption characteristics and moderate plasma stability. These attributes are advantageous for developing orally administered drugs, as they ensure consistent drug levels in systemic circulation. Furthermore, the ethoxy group's influence on metabolic pathways has been explored, providing insights into potential strategies for extending the compound's half-life.

Another area of interest is the application of H-Ala-Tyr-OEt HCl in peptide-based drug design. Its unique structure serves as a scaffold for incorporating additional functional groups or targeting moieties. For example, researchers have successfully conjugated this compound with fluorescent markers to create imaging agents for diagnostic purposes. Such innovations highlight the versatility of H-Ala-Tyr-OEt HCl in addressing diverse biomedical challenges.

Looking ahead, ongoing research aims to further elucidate the mechanisms underlying the biological activity of H-Ala-Tyr-OEt HCl. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical settings. As our understanding of this compound deepens, it holds immense potential for contributing to the development of innovative therapeutic agents.